N-(2-chloro-6-methylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide

• IUPAC Name: N-(2-chloro-6-methylphenyl)-2-(1-oxophthalazin-2-yl)acetamide
• InChI: InChI=1S/C17H14ClN3O2/c1-11-5-4-8-14(18)16(11)20-15(22)10-21-17(23)13-7-3-2-6-12(13)9-19-21/h2-9H,10H2,1H3,(H,20,22)
• InChI Key: CEYPQGSWDTUASV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)Cl)NC(=O)CN2C(=O)C3=CC=CC=C3C=N2
• Molecular Formula: C17H14ClN3O2
• Molecular Weight: 327.8 g/mol

Description

N-(2-chloro-6-methylphenyl)-2-(1-oxo-2(1H)-phthalazinyl)acetamide, commonly known as CMPA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields. CMPA has been studied extensively for its biochemical and physiological effects, mechanism of action, and future directions.

Mechanism of Action

CMPA exerts its effects through the inhibition of cyclooxygenase-2 (COX-2) enzyme activity. COX-2 is an enzyme that is involved in the production of prostaglandins, which play a role in inflammation. By inhibiting COX-2 activity, CMPA reduces the production of prostaglandins, resulting in reduced inflammation.
Biochemical and Physiological Effects:
CMPA has been shown to have various biochemical and physiological effects. In cancer research, CMPA has been shown to induce apoptosis (programmed cell death) in cancer cells. In neuroprotection, CMPA has been shown to reduce oxidative stress and protect neurons from damage. In anti-inflammatory therapy, CMPA has been shown to reduce inflammation and pain.

Advantages and Limitations for Lab Experiments

CMPA has several advantages for lab experiments, including its high potency and selectivity for COX-2 inhibition. However, CMPA also has limitations, including its low solubility in water and potential toxicity at high doses.

Future Directions

There are several future directions for research on CMPA. One direction is to study its potential as an anticancer agent in combination with other chemotherapy drugs. Another direction is to investigate its potential as a neuroprotective agent in neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, further research is needed to explore the potential of CMPA as an anti-inflammatory agent in various diseases.

Scientific Research Applications

CMPA has been studied for its potential applications in various fields such as cancer research, neuroprotection, and anti-inflammatory therapy. In cancer research, CMPA has shown promising results as an anticancer agent by inhibiting the growth of cancer cells. In neuroprotection, CMPA has been shown to protect neurons from damage caused by oxidative stress. In anti-inflammatory therapy, CMPA has been studied for its potential in reducing inflammation in various diseases.